Cas no 156750-11-7 (Diethyl 5-(Bromomethyl)isophthalate)

• Product name: Diethyl 5-(Bromomethyl)isophthalate
• CAS No: 156750-11-7
• MF: C₁₃H₁₅O₄Br
• MW: 315.16
• CID: 2779639
• PubChem ID: 10935954

Diethyl 5-(Bromomethyl)isophthalate Chemical and Physical Properties

Names and Identifiers

• DS-001455
• DTXSID90448992
• ILAPNOZLUVIFOS-UHFFFAOYSA-N
• 156750-11-7
• Diethyl 5-(Bromomethyl)isophthalate
• SCHEMBL2212198
• 3,5-bis(ethoxycarbonyl)benzyl bromide
• diethyl-5-(bromomethyl)benzene-1,3-dioate

• Inchi： InChI=1S/C13H15BrO4/c1-3-17-12(15)10-5-9(8-14)6-11(7-10)13(16)18-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： ILAPNOZLUVIFOS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 314.01537Da
• Monoisotopic Mass: 314.01537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų